molecular formula C34H37Cl3N4O4 B10819922 (R)-1-((3-benzyl-3-(2,2,2-trichloroacetamido)cyclopent-1-enyl)methyl)-1-(3-(2-morpholinoethoxy)phenyl)-3-phenylurea

(R)-1-((3-benzyl-3-(2,2,2-trichloroacetamido)cyclopent-1-enyl)methyl)-1-(3-(2-morpholinoethoxy)phenyl)-3-phenylurea

Cat. No.: B10819922
M. Wt: 672.0 g/mol
InChI Key: DPBURRXPRULCQN-MGBGTMOVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

RWJ-68023 is a small molecule drug developed by Johnson & Johnson. . Motilin is a gastrointestinal peptide that plays a crucial role in regulating gastrointestinal motility. RWJ-68023 has been primarily investigated for its potential therapeutic applications in treating digestive system disorders such as dyspepsia and irritable bowel syndrome .

Properties

Molecular Formula

C34H37Cl3N4O4

Molecular Weight

672.0 g/mol

IUPAC Name

N-[(1R)-1-benzyl-3-[[3-(2-morpholin-4-ylethoxy)-N-(phenylcarbamoyl)anilino]methyl]cyclopent-2-en-1-yl]-2,2,2-trichloroacetamide

InChI

InChI=1S/C34H37Cl3N4O4/c35-34(36,37)31(42)39-33(23-26-8-3-1-4-9-26)15-14-27(24-33)25-41(32(43)38-28-10-5-2-6-11-28)29-12-7-13-30(22-29)45-21-18-40-16-19-44-20-17-40/h1-13,22,24H,14-21,23,25H2,(H,38,43)(H,39,42)/t33-/m1/s1

InChI Key

DPBURRXPRULCQN-MGBGTMOVSA-N

Isomeric SMILES

C1C[C@](C=C1CN(C2=CC(=CC=C2)OCCN3CCOCC3)C(=O)NC4=CC=CC=C4)(CC5=CC=CC=C5)NC(=O)C(Cl)(Cl)Cl

Canonical SMILES

C1CC(C=C1CN(C2=CC(=CC=C2)OCCN3CCOCC3)C(=O)NC4=CC=CC=C4)(CC5=CC=CC=C5)NC(=O)C(Cl)(Cl)Cl

Origin of Product

United States

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